molecular formula C20H28N6O3 B8686635 1-Piperazinecarboxamide, 4-(4-amino-6,7-dimethoxy-2-quinazolinyl)-N-cyclopentyl- CAS No. 79221-18-4

1-Piperazinecarboxamide, 4-(4-amino-6,7-dimethoxy-2-quinazolinyl)-N-cyclopentyl-

Cat. No.: B8686635
CAS No.: 79221-18-4
M. Wt: 400.5 g/mol
InChI Key: PWWDIFPSNCJDQM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Piperazinecarboxamide, 4-(4-amino-6,7-dimethoxy-2-quinazolinyl)-N-cyclopentyl- is a useful research compound. Its molecular formula is C20H28N6O3 and its molecular weight is 400.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Piperazinecarboxamide, 4-(4-amino-6,7-dimethoxy-2-quinazolinyl)-N-cyclopentyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Piperazinecarboxamide, 4-(4-amino-6,7-dimethoxy-2-quinazolinyl)-N-cyclopentyl- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

79221-18-4

Molecular Formula

C20H28N6O3

Molecular Weight

400.5 g/mol

IUPAC Name

4-(4-amino-6,7-dimethoxyquinazolin-2-yl)-N-cyclopentylpiperazine-1-carboxamide

InChI

InChI=1S/C20H28N6O3/c1-28-16-11-14-15(12-17(16)29-2)23-19(24-18(14)21)25-7-9-26(10-8-25)20(27)22-13-5-3-4-6-13/h11-13H,3-10H2,1-2H3,(H,22,27)(H2,21,23,24)

InChI Key

PWWDIFPSNCJDQM-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C2C(=C1)C(=NC(=N2)N3CCN(CC3)C(=O)NC4CCCC4)N)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

In 30 ml of dioxane, there was dissolved 1.16 g. (4 mmole) of 2-piperazino-4-amino-6,7-dimethoxyquinazoline. To the resultant solution was added dropwise 0.45 g. (4 mmole) of cyclopentyl isocyanate at room temperature and the mixture was stirred overnight at room temperature. The precipitated crystals were recovered by filtration to obtain 1.34 g. of the desired product.
Quantity
4 mmol
Type
reactant
Reaction Step One
[Compound]
Name
resultant solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
4 mmol
Type
reactant
Reaction Step Three
Quantity
30 mL
Type
solvent
Reaction Step Four
Yield
83.6%

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